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Compound of Interest

Compound Name: Pim-IN-2

Cat. No.: B15136001 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Pim-
IN-2, a chemical compound utilized by researchers, scientists, and drug development

professionals. Adherence to these procedures is essential for maintaining a safe laboratory

environment and ensuring minimal environmental impact. The following step-by-step

instructions are designed to provide clear, actionable plans for the safe handling and disposal

of Pim-IN-2 waste.

I. Pre-Disposal Safety and Handling: A Critical First
Step
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Pim-IN-2, also known as PIM-1 Inhibitor 2.[1][2] In the absence of a substance-

specific SDS, general safety protocols for handling potent kinase inhibitors should be strictly

followed.

Personal Protective Equipment (PPE) is Mandatory:

Gloves: Always wear chemical-resistant gloves, such as nitrile gloves.[2][3]

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[3]

Lab Coat: A standard laboratory coat must be worn to protect against skin contact.
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Respiratory Protection: If handling Pim-IN-2 powder outside of a certified chemical fume

hood, a properly fitted respirator is necessary.

Safe Handling Practices:

All handling of solid Pim-IN-2 should occur in a well-ventilated area, preferably within a

chemical fume hood, to prevent the inhalation of dust particles. Direct contact with skin, eyes,

and clothing must be avoided. In the event of a spill, immediately follow your institution's

established protocols for chemical spill cleanup.

II. Pim-IN-2 Disposal Protocol: A Step-by-Step Guide
The recommended method for the disposal of Pim-IN-2 is through a licensed hazardous waste

disposal company. Under no circumstances should Pim-IN-2 be disposed of down the drain or

mixed with regular solid waste.

Segregation: Keep Pim-IN-2 waste separate from other chemical waste streams. This is

crucial to prevent unintended chemical reactions. Consult your institution's Environmental

Health and Safety (EHS) office for specific segregation requirements.

Containerization:

Solid Waste: Place solid Pim-IN-2 waste in a clearly labeled, sealed, and chemically

compatible waste container.

Liquid Waste: For solutions containing Pim-IN-2, use a labeled, leak-proof container.

Ensure the container material is compatible with the solvent used.

Labeling: The waste container must be clearly and accurately labeled with the following

information:

"Hazardous Waste"

"Pim-IN-2"

The approximate quantity of the waste.

The date of accumulation.
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Storage: Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory. This area should be away from incompatible

materials.

Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Adhere to their specific procedures for waste manifests and collection.

III. Key Chemical and Safety Data for Pim-IN-2
The following table summarizes essential quantitative data for Pim-IN-2, also identified as PIM-

1 Inhibitor 2.

Property Value Reference

Synonyms PIMi II

Molecular Formula C₁₇H₁₁ClN₄O

Formula Weight 322.8 g/mol

Purity ≥98%

Solubility (DMF) 20 mg/ml

Solubility (DMSO) 20 mg/ml

Solubility (Ethanol) 10 mg/ml

Recommended Storage
-20°C (long term), 2-8°C (short

term)

IV. Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for Pim-IN-2, the following diagram illustrates

the logical workflow from waste generation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15136001?utm_src=pdf-body
https://www.benchchem.com/product/b15136001?utm_src=pdf-body
https://www.benchchem.com/product/b15136001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal Safety

Disposal Procedure

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Segregate Pim-IN-2 Waste

Place in Labeled, Sealed Container

Store in Designated Satellite Area

Arrange EHS Pickup

Dispose via Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: This diagram outlines the essential steps for the safe disposal of Pim-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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